3,5,6-Trimethylpyrazine-2-carbaldehyde
Overview
Description
3,5,6-Trimethylpyrazine-2-carbaldehyde is a chemical compound with the molecular formula C8H10N2O and a molecular weight of 150.18 . It is a solid substance at room temperature .
Synthesis Analysis
While there is no direct information available on the synthesis of 3,5,6-Trimethylpyrazine-2-carbaldehyde, a related compound, 3β-hydroxyolea-12-en-28-oic acid-3,5,6-trimethylpyrazin-2-methylester (T-OA, C38H58O3N2), was synthesized via conjugating hepatoprotective and anticancer ingredients of traditional Chinese medicine .Molecular Structure Analysis
The InChI code for 3,5,6-Trimethylpyrazine-2-carbaldehyde is 1S/C8H10N2O/c1-5-6(2)10-8(4-11)7(3)9-5/h4H,1-3H3 . The Canonical SMILES is CC1=C(N=C(C(=N1)C)C=O) .Physical And Chemical Properties Analysis
3,5,6-Trimethylpyrazine-2-carbaldehyde is a solid substance at room temperature . It has a molecular weight of 150.18 g/mol . The computed properties include a topological polar surface area of 42.8 Ų and a complexity of 149 .Scientific Research Applications
Chemical Properties
“3,5,6-Trimethylpyrazine-2-carbaldehyde” is a chemical compound with the CAS Number: 186534-02-1 and a molecular weight of 150.18 . It has a linear formula of C8H10N2O .
Storage and Safety
This compound is typically stored at room temperature under an inert atmosphere . The safety information includes hazard statements H302-H315-H319-H335 and precautionary statements P261-P305+P351+P338 .
Use in Orchid Pollination Research
One study found that “3,5,6-Trimethylpyrazine-2-carbaldehyde” was present in the floral volatiles of the sexually deceptive orchid Drakaea livida . The study found three floral ecotypes within D. livida that each attracts a different species of thynnine wasp as a pollinator . The distribution of one of the ecotypes was strongly correlated with that of its pollinator .
Safety and Hazards
Future Directions
A new anticancer ligustrazine derivative, 3β-hydroxyolea-12-en-28-oic acid-3,5,6-trimethylpyrazin-2-methylester (T-OA, C38H58O3N2), was synthesized via conjugating hepatoprotective and anticancer ingredients of traditional Chinese medicine . This suggests potential future directions in the development of new anticancer drugs.
properties
IUPAC Name |
3,5,6-trimethylpyrazine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-5-6(2)10-8(4-11)7(3)9-5/h4H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSGOLPGJARMUOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C(=N1)C)C=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80594018 |
Source
|
| Record name | 3,5,6-Trimethylpyrazine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80594018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5,6-Trimethylpyrazine-2-carbaldehyde | |
CAS RN |
186534-02-1 |
Source
|
| Record name | 3,5,6-Trimethylpyrazine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80594018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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